(Z)-N-(2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)-3-(o-tolyl)acrylamide

• IUPAC Name: (Z)-3-(2-methylphenyl)-N-[2-(4-oxo-1,2,3-benzotriazin-3-yl)ethyl]prop-2-enamide
• InChI: InChI=1S/C19H18N4O2/c1-14-6-2-3-7-15(14)10-11-18(24)20-12-13-23-19(25)16-8-4-5-9-17(16)21-22-23/h2-11H,12-13H2,1H3,(H,20,24)/b11-10-
• InChI Key: OELRLUZWFMEDJE-KHPPLWFESA-N
• Canonical SMILES: CC1=CC=CC=C1C=CC(=O)NCCN2C(=O)C3=CC=CC=C3N=N2
• Isomeric SMILES: CC1=CC=CC=C1/C=C\C(=O)NCCN2C(=O)C3=CC=CC=C3N=N2
• Molecular Formula: C19H18N4O2
• Molecular Weight: 334.4 g/mol

Description

The compound contains a benzo[d][1,2,3]triazin-3(4H)-one moiety, which is a type of triazine. Triazines are a group of heterocyclic compounds that have been studied for their potential applications in various fields. They are known to be stable free radicals.

Scientific Research Applications

• Photodegradation Studies : The photodegradation of compounds related to your query, specifically Azinphos-ethyl, has been studied, leading to the isolation and characterization of various photoproducts, including 3,4-Dihydro-4-oxobenzo[d][1,2,3]triazine. This research provides insights into the stability and degradation pathways of these compounds under light exposure (Abdou, Sidky, & Wamhoff, 1987).

• Crystal Structure Analysis : The crystal structure of compounds structurally similar to your query, like (E)-2-(7-(3-(thiophen-2-yl)acrylamido)-2,3-dihydro-5-oxobenzo[e][1,4]oxazepin-1(5H)-yl)ethyl acetate, has been determined. These studies highlight the molecule's structural features, including intermolecular hydrogen bonding and π-π stacking, which are essential for understanding their chemical behavior (Lee et al., 2009).

• Surface Active Agents Synthesis : Research has been conducted on synthesizing surface active agents containing heterocyclic moieties related to your query. These agents display notable surface properties and good antimicrobial activities, indicating potential applications in industrial and medical fields (Eissa, 2007).

• Antibacterial and Antifungal Evaluation : Compounds containing the triazine ring structure, similar to your query, have been synthesized and evaluated for their antibacterial and antifungal properties. These studies contribute to the development of new therapeutic agents with potential applications in combating infections (Huang & Lee, 2011).

• Synthesis of Novel Polymers : Research has focused on synthesizing novel polycyclic chalcone-containing polyacrylamides, which exhibit promising antibacterial and antifungal activities. These polymers could have applications in biotechnology and materials science (Boopathy, Selvam, Johnsanthoshkumar, & Subramanian, 2017).

• Antimicrobial Assessment of Thiosemicarbazide Derivatives : Thiosemicarbazide derivatives, which include similar structural motifs to your compound, have been synthesized and assessed for their antimicrobial properties. This research has implications for the development of new antimicrobial agents (Elmagd, Hemdan, Samy, & Youssef, 2017).

Future Directions

The future directions would depend on the potential applications of this compound. Triazines and their derivatives have been studied for applications in functional materials, including sensors, spin labels, magnetic materials, liquid crystals, and in polymer and small molecule synthesis.